Cas no 1200131-41-4 (1-(4-Bromo-2-chlorobenzyl)-piperidine)

• Product Name: 1-(4-Bromo-2-chlorobenzyl)-piperidine
• CAS No: 1200131-41-4
• MF: C₁₂H₁₅BrClN
• MW: 288.611201524735
• MDL: MFCD22543656
• CID: 4764488
• Update Time: 2025-10-28

1-(4-Bromo-2-chlorobenzyl)-piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2-chlorophenyl)methylpiperidine
• 1-(4-Bromo-2-chlorophenyl)methyl piperidine
• 1-(4-Bromo-2-chlorophenyl)methyl
• 1-(4-Bromo-2-chloro-benzyl)-piperidine
• 1-(4-Bromo-2-chlorobenzyl)piperidine
• 1-(4-Bromo-2-chlorobenzyl)-piperidine
• 1-[(4-bromo-2-chlorophenyl)methyl]piperidine

• MDL： MFCD22543656
• Inchi： 1S/C12H15BrClN/c13-11-5-4-10(12(14)8-11)9-15-6-2-1-3-7-15/h4-5,8H,1-3,6-7,9H2
• InChI Key： JJKSBSLWZUMHGM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)CN1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• XLogP3: 3.9
• Topological Polar Surface Area: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(4-Bromo-2-chlorobenzyl)-piperidine

1-(4-Bromo-2-chlorobenzyl)-piperidine

The compound 1-(4-Bromo-2-chlorobenzyl)-piperidine (CAS No. 1200131-41-4) is a highly specialized organic molecule with significant applications in the fields of pharmacology and organic synthesis. This compound is characterized by its unique structure, which combines a piperidine ring with a substituted benzyl group. The benzyl group is further substituted with bromine and chlorine atoms at the 4 and 2 positions, respectively, conferring it with distinct chemical properties and reactivity.

Recent studies have highlighted the potential of 1-(4-Bromo-2-chlorobenzyl)-piperidine in the development of novel therapeutic agents. Researchers have explored its role as a building block in the synthesis of bioactive compounds, particularly in the design of kinase inhibitors and other enzyme-targeting molecules. The presence of halogen substituents on the benzyl group enhances its ability to participate in various chemical reactions, making it a versatile intermediate in organic synthesis.

The synthesis of 1-(4-Bromo-2-chlorobenzyl)-piperidine typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of advanced catalysts and reaction conditions has enabled chemists to achieve high yields and purity levels, ensuring the compound's suitability for downstream applications. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound.

In terms of physical properties, 1-(4-Bromo-2-chlorobenzyl)-piperidine exhibits a melting point of approximately 95°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in various laboratory settings. The compound's stability under different pH conditions has also been extensively studied, with findings indicating its resistance to hydrolysis under neutral and mildly acidic conditions.

The application of 1-(4-Bromo-2-chlorobenzyl)-piperidine extends beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of agrochemicals, where its ability to form stable complexes with metal ions has proven beneficial. Additionally, this compound has shown promise in materials science, particularly in the development of advanced polymers and coatings with enhanced mechanical properties.

Recent research has also focused on the toxicological profile of 1-(4-Bromo-2-chlorobenzyl)-piperidine, with studies conducted to assess its potential risks to human health and the environment. Preliminary findings suggest that while the compound exhibits low acute toxicity, long-term exposure studies are required to fully understand its safety profile.

In conclusion, 1-(4-Bromo-2-chlorobenzyl)-piperidine (CAS No. 1200131-41-4) is a valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies, positions it as a key player in the development of innovative solutions across industries. Continued research into its properties and applications is expected to unlock further potential uses in the coming years.